Cas no 17327-35-4 (4,\u200b4,\u200b4-\u200bTrifluoro-\u200b3-\u200b(trifluoromethyl)\u200b-1-butanol)

• Product Name: 4,\u200b4,\u200b4-\u200bTrifluoro-\u200b3-\u200b(trifluoromethyl)\u200b-1-butanol
• CAS No: 17327-35-4
• MF: C₅H₆F₆O
• MW: 196.09096288681
• MDL: MFCD00236628
• CID: 1357746
• PubChem ID: 2777997
• Update Time: 2025-04-24

4,\u200b4,\u200b4-\u200bTrifluoro-\u200b3-\u200b(trifluoromethyl)\u200b-1-butanol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4,4,4-trifluoro-3-(trifluoromethyl)-
• 1-​Butanol, 4,​4,​4-​trifluoro-​3-​(trifluoromethyl)​-
• 4,​4,​4-​Trifluoro-​3-​(trifluoromethyl)​-1-butanol
• 4,4,4-Trifluoro-3-(trifluoromethyl)-1-butanol
• AKOS025212133
• F13244
• 17327-35-4
• STL557355
• SCHEMBL865860
• QVBSTTDILOTTKQ-UHFFFAOYSA-N
• BBL103545
• EN300-2007168
• MFCD00236628
• MS-20653
• '4,4,4-Trifluoro-3-(trifluoromethyl)-1-butanol'
• 4,4,4-trifluoro-3-(trifluoromethyl)butan-1-ol
• starbld0009727
• 4,\u200b4,\u200b4-\u200bTrifluoro-\u200b3-\u200b(trifluoromethyl)\u200b-1-butanol

• MDL： MFCD00236628
• Inchi： 1S/C5H6F6O/c6-4(7,8)3(1-2-12)5(9,10)11/h3,12H,1-2H2
• InChI Key： QVBSTTDILOTTKQ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)CCO)(F)F

Computed Properties

• Exact Mass: 196.03228
• Monoisotopic Mass: 196.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 4,\u200b4,\u200b4-\u200bTrifluoro-\u200b3-\u200b(trifluoromethyl)\u200b-1-butanol

Introduction to 1-Butanol, 4,4,4-Trifluoro-3-(Trifluoromethyl)- (CAS No. 17327-35-4)

1-Butanol, 4,4,4-Trifluoro-3-(Trifluoromethyl)- (CAS No. 17327-35-4) is a highly fluorinated organic compound with a unique chemical structure that has garnered significant attention in recent years due to its versatile applications in various fields. This compound belongs to the class of fluorinated alcohols and is characterized by its trifluoromethyl group and multiple fluorine atoms attached to the carbon chain. The presence of these fluorine atoms imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The chemical structure of this compound consists of a four-carbon chain (butanol backbone) with three fluorine atoms attached to the fourth carbon (trifluoro group) and a trifluoromethyl group (-CF3) attached to the third carbon. This arrangement results in a highly fluorinated molecule with strong electron-withdrawing effects due to the electronegativity of fluorine atoms. The electron-withdrawing effects enhance the stability of the molecule and influence its reactivity in various chemical reactions.

Recent studies have highlighted the potential of 1-butanol, 4,4,4-trifluoro-3-(trifluoromethyl)- as a building block in organic synthesis. Its ability to undergo various functional group transformations makes it an ideal candidate for constructing complex molecules with specific functionalities. For instance, researchers have explored its use in synthesizing fluorinated pharmaceuticals, where the presence of fluorine atoms can significantly impact the pharmacokinetic properties of drugs.

In addition to its role in organic synthesis, this compound has found applications in the field of materials science. The high thermal stability and low surface energy imparted by the fluorine atoms make it suitable for use as a precursor in the synthesis of advanced materials such as fluoropolymers and nanomaterials. Recent advancements in polymer chemistry have demonstrated that incorporating this compound into polymer structures can enhance their mechanical properties and resistance to environmental factors.

The synthesis of 1-butanol, 4,4,4-trifluoro-3-(trifluoromethyl)- involves a multi-step process that typically starts with alkyl halides or other suitable precursors. The introduction of fluorine atoms is achieved through nucleophilic substitution reactions or electrophilic fluorination methods. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets high-quality standards required for both research and industrial applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The unique properties of 1-butanol, 4,4,4-trifluoro-3-(trifluoromethyl)-, such as its ability to form stable complexes with other molecules and its compatibility with biological systems, make it an attractive candidate for designing drug carriers. Recent studies have explored its use in encapsulating hydrophobic drugs and improving their solubility and bioavailability.

Furthermore, this compound has shown potential in the field of catalysis. Its ability to act as a ligand or a co-catalyst in transition metal-catalyzed reactions has been explored by researchers aiming to develop more efficient catalytic systems. The electron-withdrawing effects provided by the fluorine atoms can modulate the electronic properties of metal centers, leading to improved catalytic performance in reactions such as olefin polymerization and cross-coupling reactions.

The environmental impact of 1-butanol, 4,4,4-trifluoro-3-(trifluoromethyl)- has also been a topic of interest among scientists. Given its high stability and resistance to degradation under normal conditions, there is growing concern about its persistence in the environment. However, recent studies suggest that under specific environmental conditions such as high temperatures or UV exposure, this compound can undergo degradation pathways involving cleavage of carbon-fluorine bonds.

In conclusion, 1-butanol, 4,4,4-trifluoro-3-(trifluoromethyl)- (CAS No. 17327-35-4) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure endows it with exceptional properties that make it valuable for both academic research and industrial processes. As ongoing research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.